Cas no 13141-38-3 (2-(2-Phenylethynyl)aniline)

• Product Name: 2-(2-Phenylethynyl)aniline
• CAS No: 13141-38-3
• Molecular Formula: C₁₄H₁₁N
• Molecular Weight: 193.2438
• MDL: MFCD00168849
• CID: 1232560
• PubChem ID: 1211370

2-(2-Phenylethynyl)aniline Properties

Names and Identifiers

• Benzenamine, 2-(phenylethynyl)-
• 2-(phenylethynyl)aniline
• 2-(2-phenylethynyl)aniline
• 2-Phenylethynyl-phenylamine
• Benzenamine, 2-(2-phenylethynyl)-
• MLS000544255
• 2-(2-phenylethynyl)phenylamine
• BZDTZZOSIAUOBS-UHFFFAOYSA-N
• HMS3343O05
• HMS2203D07
• STK006694
• CMLD4_000166
• NE37234
• Acetylene, 1-(2-aminophenyl)-2-phenyl-
• SMR000163894
• AK193571
• ST51001925
• Z1318147467
• SY115556
• CS-0156580
• SCHEMBL929235
• CHEMBL1565578
• UPCMLD00CC-135
• F21387
• AKOS000221756
• DB-239174
• EN300-97706
• NCGC00074310-01
• MFCD00168849
• 1-(2-Aminophenyl)-2-phenylethyne
• Z332376762
• UPCMLD00CC-135:002
• AI-034/31406014
• SDCCGMLS-0091415.P001
• doi:10.14272/BZDTZZOSIAUOBS-UHFFFAOYSA-N.1
• DS-10387
• 13141-38-3
• 2-(2-Phenylethynyl)benzenamine
• 10.14272/BZDTZZOSIAUOBS-UHFFFAOYSA-N.1
• F2167-5395

• MDL： MFCD00168849
• InChIKey： BZDTZZOSIAUOBS-UHFFFAOYSA-N
• Inchi： 1S/C14H11N/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,15H2
• SMILES： N([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C#CC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 453.16482
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 193.089149355g/mol
• Heavy Atom Count: 15
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 12.36
• Boiling Point: 359.7°C at 760 mmHg